Technical Documentation Center

6,6-Difluoro-1,4-oxazepane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6,6-Difluoro-1,4-oxazepane
  • CAS: 1273565-78-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Metabolic Stability Profiles of 6,6-Difluoro-1,4-oxazepane Scaffolds

For Researchers, Scientists, and Drug Development Professionals Abstract The 6,6-difluoro-1,4-oxazepane scaffold is an emerging motif in medicinal chemistry, valued for its potential to enhance the metabolic stability an...

Author: BenchChem Technical Support Team. Date: February 2026

A diagram showing the chemical structure of a 6,6-Difluoro-1,4-oxazepane scaffold.

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 6,6-difluoro-1,4-oxazepane scaffold is an emerging motif in medicinal chemistry, valued for its potential to enhance the metabolic stability and other pharmacokinetic properties of drug candidates. This guide provides a comprehensive overview of the principles and methodologies for assessing the metabolic stability of compounds incorporating this scaffold. We delve into the rationale behind experimental design, provide detailed protocols for key in vitro assays, and discuss the analytical techniques essential for robust data generation and interpretation. This document is intended to serve as a practical resource for scientists engaged in the design and development of novel therapeutics based on this promising chemical architecture.

Introduction: The Strategic Advantage of Fluorination in Drug Design

The introduction of fluorine into drug candidates is a well-established strategy to modulate a variety of physicochemical and pharmacokinetic properties.[1][2] Fluorine's high electronegativity and the strength of the carbon-fluorine bond can significantly alter a molecule's metabolic fate.[1][3] Specifically, the gem-difluoro group (CF2) is often employed as a bioisostere for carbonyl or ether functionalities, offering a way to block sites of metabolic oxidation and improve stability.[4][5]

The 1,4-oxazepane ring system, a seven-membered heterocycle, is a "privileged" structure in medicinal chemistry, appearing in numerous bioactive compounds.[6] However, like many saturated heterocycles, it can be susceptible to metabolism, particularly at positions adjacent to the heteroatoms.[7] The incorporation of a gem-difluoro group at the 6-position of the 1,4-oxazepane ring presents a compelling strategy to mitigate these metabolic liabilities. This guide will explore the methods used to characterize the metabolic stability of this specific scaffold.

The Rationale for Assessing Metabolic Stability

Metabolic stability is a critical parameter in drug discovery, as it directly influences a compound's in vivo half-life, bioavailability, and potential for drug-drug interactions.[8][9] Early assessment of metabolic stability allows medicinal chemists to identify and address potential liabilities, guiding the optimization of lead compounds.[10][11] The primary site of drug metabolism is the liver, where a host of enzymes, most notably the cytochrome P450 (CYP) superfamily, carry out oxidative transformations.[12]

For 6,6-difluoro-1,4-oxazepane scaffolds, the key metabolic questions are:

  • Does the gem-difluoro group effectively block metabolism at the 6-position?

  • What are the primary metabolic pathways for the rest of the molecule?

  • How does substitution on the nitrogen and other positions of the oxazepane ring influence overall stability?

To answer these questions, a series of in vitro assays are employed to simulate the metabolic environment of the liver.

Key In Vitro Assays for Metabolic Stability Profiling

The two most common in vitro systems for evaluating hepatic metabolism are liver microsomes and hepatocytes.[10][13]

Liver Microsomal Stability Assay

Liver microsomes are subcellular fractions of the endoplasmic reticulum, which are rich in phase I drug-metabolizing enzymes like CYPs.[12][14] This assay is a cost-effective, high-throughput method for assessing a compound's susceptibility to oxidative metabolism.[12]

Causality Behind Experimental Choices:

  • Test System: Pooled human liver microsomes are used to average out inter-individual variability in enzyme expression and activity.[12]

  • Cofactor: NADPH is an essential cofactor for CYP enzyme activity; its presence initiates the metabolic reactions.[15][16] Incubations without NADPH serve as a negative control to assess non-enzymatic degradation.[17]

  • Compound Concentration: A low micromolar concentration (e.g., 1 µM) is typically used to be within the linear range of enzyme kinetics.[17]

  • Protein Concentration: A standard protein concentration (e.g., 0.5 mg/mL) ensures sufficient enzymatic activity for measurable turnover.[12]

  • Time Points: Multiple time points are taken to monitor the disappearance of the parent compound and calculate the rate of metabolism.[10]

Experimental Workflow: Liver Microsomal Stability Assay

Caption: Workflow for the liver microsomal stability assay.

Hepatocyte Stability Assay

Hepatocytes are intact liver cells that contain a full complement of both phase I and phase II metabolic enzymes, as well as the necessary cofactors.[8][13] This assay provides a more comprehensive picture of a compound's metabolic fate, including conjugation reactions (e.g., glucuronidation, sulfation) that are not captured in microsomal assays.[13][18]

Causality Behind Experimental Choices:

  • Test System: Cryopreserved primary human hepatocytes are the gold standard, offering the closest in vitro representation of the in vivo liver environment.[18][19]

  • Cell Density: A specific cell density (e.g., 0.5 or 1 million cells/mL) is used to ensure reproducible results.[20]

  • Incubation Time: Longer incubation times are often necessary compared to microsomal assays to observe significant turnover, especially for more stable compounds.[19]

  • Plate Format: Plated hepatocytes allow for longer-term incubations, which is particularly useful for slowly metabolized compounds.[19]

Experimental Workflow: Hepatocyte Stability Assay

Caption: Workflow for the hepatocyte stability assay.

Analytical Methodology: LC-MS/MS for Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for metabolic stability studies due to its high sensitivity, selectivity, and speed.[21][22][23]

Key Principles:

  • Chromatographic Separation (LC): The parent compound and its metabolites are separated based on their physicochemical properties as they pass through a chromatography column.[24]

  • Mass Spectrometric Detection (MS/MS): The separated molecules are ionized and then fragmented. The instrument detects a specific precursor-to-product ion transition for the compound of interest, providing highly selective quantification.[21][25]

Data Analysis and Interpretation:

The primary output of these assays is the rate of disappearance of the parent compound over time. From this data, several key parameters are calculated:

  • Half-life (t½): The time it takes for 50% of the compound to be metabolized.

  • Intrinsic Clearance (CLint): The inherent ability of the liver to metabolize a drug, independent of other physiological factors like blood flow.[20][26]

These parameters are used to rank compounds and to predict in vivo pharmacokinetic properties.[20]

Expected Metabolic Profiles of 6,6-Difluoro-1,4-oxazepane Scaffolds

While the gem-difluoro group is expected to block metabolism at the 6-position, other parts of the molecule remain potential sites for metabolic attack. Common metabolic pathways for heterocyclic compounds include:

  • N-dealkylation: If the nitrogen atom is substituted with an alkyl group.

  • Oxidation of the heterocyclic ring: At positions not blocked by the fluorine atoms.

  • Hydroxylation of aromatic or aliphatic substituents: On other parts of the molecule.[9]

  • Phase II Conjugation: Glucuronidation or sulfation of any hydroxyl groups formed during phase I metabolism.[9]

Metabolite identification studies, typically conducted using high-resolution mass spectrometry, are crucial for elucidating these pathways and understanding the complete metabolic profile of a compound.[11][27]

Data Presentation and Interpretation

The results of metabolic stability assays are typically presented in tables to allow for easy comparison between different compounds.

Table 1: Example Metabolic Stability Data for a Series of 6,6-Difluoro-1,4-oxazepane Analogs

Compound IDR1-substituentMicrosomal t½ (min)Microsomal CLint (µL/min/mg)Hepatocyte t½ (min)Hepatocyte CLint (µL/min/10^6 cells)
DFOX-001 Methyl4515.4908.6
DFOX-002 Ethyl3023.16511.9
DFOX-003 Isopropyl> 60< 11.5> 120< 5.8
DFOX-004 Phenyl2527.75015.4
Verapamil (Control)1546.23522.1
Diazepam (Control)> 60< 11.5> 120< 5.8

Data are hypothetical and for illustrative purposes only.

Interpretation of the Example Data:

  • DFOX-003 shows the highest metabolic stability in both microsomes and hepatocytes, suggesting that the bulky isopropyl group may sterically hinder access to metabolic enzymes.

  • DFOX-004 , with an aromatic substituent, exhibits the lowest stability, indicating that the phenyl ring may be a site of metabolism.

  • The control compounds, verapamil (high clearance) and diazepam (low clearance), behave as expected, validating the assay performance.[10]

Conclusion and Future Directions

The 6,6-difluoro-1,4-oxazepane scaffold holds significant promise for the development of metabolically robust drug candidates. A thorough understanding and application of in vitro metabolic stability assays are essential for realizing this potential. By systematically evaluating the metabolic fate of compounds incorporating this scaffold, researchers can make data-driven decisions to guide medicinal chemistry efforts and select candidates with optimal pharmacokinetic profiles for further development.

Future work in this area will likely focus on developing a deeper understanding of the structure-metabolism relationships for this scaffold, enabling more predictive design of metabolically stable compounds. Additionally, the use of more advanced in vitro models, such as 3D liver microtissues, may provide even more accurate predictions of in vivo human metabolism.

References

  • Hepatocyte Stability. Cyprotex ADME-Tox Solutions | Evotec. [Link]

  • Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. [Link]

  • Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science. [Link]

  • Metabolic Stability Assays. Merck Millipore. [Link]

  • The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

  • Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

  • Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. PMC. [Link]

  • Metabolic Stability and Metabolite Analysis of Drugs. Creative Diagnostics. [Link]

  • The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. [Link]

  • gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. ChemRxiv. [Link]

  • Sensitive Quantification of Drug Metabolites Using LC-MS. Technology Networks. [Link]

  • Hepatocyte Stability Assay. Domainex. [Link]

  • Hepatocyte Stability Assay. Creative Bioarray. [Link]

  • The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. [Link]

  • gem‐Difluoro‐3‐azabicyclo[3.n.1]alkanes and Their Derivatives – Bicyclic Fluorinated Piperidine Isosteres for Drug Discovery. ResearchGate. [Link]

  • Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. PMC. [Link]

  • Physicochemical and Biological Evaluation of gem‐Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. Chemistry – A European Journal. [Link]

  • Ultra Fast Liquid Chromatography- MS/MS for Pharmacokinetic and Metabolic Profiling Within Drug Discovery. American Pharmaceutical Review. [Link]

  • Applications Of Liquid Chromatography-Mass Spectrometry (LC-MS) In Drug Metabolism Studies. ResearchGate. [Link]

  • Analytical strategies for identifying drug metabolites. PubMed. [Link]

  • How to Conduct an In Vitro Metabolic Stability Study. Patsnap Synapse. [Link]

  • Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. [Link]

  • Microsomal Stability. Cyprotex ADME-Tox Solutions | Evotec. [Link]

  • General access to furan-substituted gem-difluoroalkenes enabled by PFTB-promoted cross-coupling of ene-yne-ketones and difluorocarbene. PMC. [Link]

  • Advancing Drug Trials: Metabolic Stability & Pharmacokinetics. Labcorp. [Link]

  • Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. [Link]

  • New route to 1,4-oxazepane and 1,4-diazepane derivatives: synthesis from N-propargylamines. RSC Advances. [Link]

  • Selected pharmacologically relevant compounds bearing a 1,4-oxazepane scaffold. ResearchGate. [Link]

  • New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model. Journal of Medicinal Chemistry. [Link]

  • Comparison of metabolic pathways of different α-N-heterocyclic thiosemicarbazones. PMC. [Link]

  • Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. ChemRxiv. [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

  • Heterocyclic Compounds with Potential Biological Activity: From Synthesis to Application. [Link]

  • fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. [Link]

  • Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. [Link]

  • Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances. [Link]

  • Scaffold Hopping in Drug Discovery. NIPER, S.A.S. Nagar. [Link]

  • Black Gold in Medicine: Rediscovering the Pharmacological Potential. Preprints.org. [Link]

  • History, Classification and Biological activity of Heterocyclic Compounds. ResearchGate. [Link]

  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. PMC. [Link]

  • Seven-membered ring scaffolds for drug discovery: Access to functionalised azepanes and oxepanes through diazocarbonyl chemistry. Semantic Scholar. [Link]

Sources

Exploratory

Strategic Fluorination: Modulating Lipophilicity and Conformational Dynamics in Oxazepanes

Topic: Lipophilicity changes in oxazepanes with gem-difluoro substitution Content Type: In-depth Technical Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads Executive Summary The 1,4-oxazepane scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Lipophilicity changes in oxazepanes with gem-difluoro substitution Content Type: In-depth Technical Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary

The 1,4-oxazepane scaffold represents a privileged architecture in medicinal chemistry, offering a unique vector for exploring chemical space beyond traditional 5- and 6-membered heterocycles. However, its flexibility and metabolic susceptibility often require optimization. This guide details the physicochemical impact of gem-difluoro substitution (


)  on oxazepanes. Unlike simple alkylation, 

introduction is a non-additive modification that alters ring puckering (conformation), drastically shifts amine basicity (

), and modulates lipophilicity (

) through the "polar hydrophobicity" effect.

The Physicochemical Basis: Dipoles, , and

The introduction of a gem-difluoro group into an oxazepane ring is not merely a steric maneuver; it is an electronic calibration. To understand the lipophilicity change, one must decouple intrinsic lipophilicity (


) from the pH-dependent distribution coefficient (

).
The Fluorine Effect on Basicity ( )

In 1,4-oxazepanes, the secondary amine is the primary determinant of ionization.

  • Mechanism: Fluorine is highly electronegative (

    
    ).[1] When placed at the C3 or C5 position (adjacent to nitrogen), the strong 
    
    
    
    -inductive effect withdraws electron density from the amine.
  • Result: This destabilizes the ammonium cation, significantly lowering the

    
     of the conjugate acid.
    
  • Quantification: A

    
    -gem-difluoro substitution typically lowers the amine 
    
    
    
    by 2.0 to 3.5 log units [1, 2].
The Lipophilicity Paradox ( vs. )

While the C-F bond is intrinsically hydrophobic (increasing


), the dramatic drop in 

often dominates the observed behavior at physiological pH.
  • Scenario A (Non-fluorinated): An oxazepane with

    
     is 
    
    
    
    protonated (cationic) at pH 7.4. Cations are highly hydrophilic.
  • Scenario B (Gem-difluoro): The analog with

    
     is mostly neutral at pH 7.4.
    
  • Net Effect: Even if the

    
     group adds intrinsic hydrophobicity, the deprotonation  causes a massive increase in 
    
    
    
    (often
    
    
    log unit increase), facilitating membrane permeability but potentially increasing clearance [3].
Conformational Locking

The


 group exhibits a strong gauche effect  and dipole-dipole repulsion with the ring oxygen. This restricts the seven-membered ring's flexibility, often locking it into a specific twist-chair conformation. This "pre-organization" can reduce the entropic penalty of binding to a protein target.[2]

Visualization: Physicochemical Pathway

G cluster_0 Structural Modification cluster_1 Electronic Effects cluster_2 Physicochemical Outcome Oxazepane 1,4-Oxazepane (Parent) GemDifluoro Gem-Difluoro Substitution (Beta-position) Oxazepane->GemDifluoro Synthetic Modification Inductive Sigma-Inductive Withdrawal GemDifluoro->Inductive Electronegativity Dipole Dipole Reorientation GemDifluoro->Dipole C-F Bond Vectors pKaDrop pKa Decrease (-2.0 to -3.0 units) Inductive->pKaDrop Destabilizes Cation LogD Increased logD7.4 (Permeability Boost) Dipole->LogD Polar Hydrophobicity Neutrality Increased Neutral Fraction at pH 7.4 pKaDrop->Neutrality Henderson- Hasselbalch Neutrality->LogD Dominant Effect

Figure 1: Mechanistic flow of gem-difluoro substitution impacting basicity and distribution coefficient.

Comparative Data Analysis

The following table synthesizes representative data trends observed in 7-membered heterocycles and relevant acyclic amines, extrapolated for the oxazepane scaffold based on authoritative medicinal chemistry reviews [1, 4].

PropertyParent (1,4-Oxazepane)6,6-Difluoro-1,4-oxazepane3,3-Difluoro-1,4-oxazepaneMechanistic Driver

(Conj. Acid)
~9.2 - 9.8~8.8 - 9.2~6.5 - 7.5

-fluorine inductive effect is distance-dependent.
Intrinsic Lipophilicity (

)
Baseline+0.3 to +0.5+0.2 to +0.4C-F hydrophobicity vs. C-H.
Distribution Coeff. (

)
Low (Cationic)Moderate IncreaseHigh Increase (+1.0 to +1.5) Shift from ion to neutral species dominates.
Metabolic Stability Low (Oxidation prone)High (C6 blocked)ModerateBlocking metabolic "soft spots" (C-H oxidation).
Conformation Flexible (Fluxional)Rigid (Twist-Boat)Rigid (Chair-like)Hyperconjugation (

) and dipole minimization.

Critical Insight: Placing the


 at the C3 position (adjacent to N) is the most potent strategy for improving membrane permeability (

) by suppressing basicity. Placing it at C6 is superior for blocking metabolic oxidation without drastically killing solubility.

Synthetic Protocols

Direct fluorination of oxazepanes (e.g., using DAST on a ketone) is often low-yielding due to ring contraction or rearrangement. The most trustworthy approach is the de novo synthesis using fluorinated building blocks.

Protocol A: Building Block Synthesis (Reformatsky Route)

This method avoids handling hazardous SF4 derivatives and allows for scalable synthesis of 3,3-difluoro-1,4-oxazepanes.

Reagents:

  • Ethyl bromodifluoroacetate (Building Block)

  • 2-Aminoethanol derivative (protected)

  • Zinc dust (activated)

  • THF (anhydrous)

Step-by-Step Workflow:

  • Reformatsky Coupling:

    • Activate Zinc dust (1.5 eq) with TMSCl in anhydrous THF.

    • Add Ethyl bromodifluoroacetate (1.2 eq) dropwise to form the organozinc reagent.

    • Introduce the aldehyde/ketone substrate (e.g., N-Boc-amino-aldehyde).

    • Result: Formation of the

      
      -difluoro-hydroxy ester.
      
  • Cyclization:

    • Reduce the ester to the alcohol (using

      
       or similar).
      
    • Perform intramolecular cyclization (Mitsunobu conditions:

      
      , DIAD) to close the oxazepane ring.
      
    • Note: The presence of

      
       reduces the nucleophilicity of nearby alcohols, so strong activation (Mitsunobu or Mesylation/
      
      
      
      ) is required.
  • Deprotection:

    • Remove the N-Boc group with

      
      /Dioxane to yield the free amine.
      
Protocol B: Lipophilicity Measurement (Shake-Flask Method)

While HPLC estimation is faster, the Shake-Flask method is the gold standard for validating the subtle "polar hydrophobicity" effects of fluorine.

  • Preparation: Prepare octanol-saturated water and water-saturated octanol (mutual saturation for 24h).

  • Equilibration: Dissolve the test compound (

    
    ) in the octanol phase. Add an equal volume of the aqueous phase (buffered to pH 7.4).
    
  • Partitioning: Shake mechanically for 1 hour at

    
    . Centrifuge to separate phases.
    
  • Quantification: Analyze both phases via LC-MS/MS.

  • Calculation:

    
    
    

Visualizing the Synthetic Workflow

Synthesis Start Start: N-Protected Amino-Aldehyde Intermediate Intermediate: Difluoro-hydroxy Ester Start->Intermediate C-C Bond Formation Reagent Ethyl Bromodifluoroacetate + Zn (Reformatsky) Reagent->Intermediate Reduction Reduction (LiBH4) to Diol Intermediate->Reduction Ester Reduction Cyclization Cyclization (Mitsunobu: PPh3/DIAD) Reduction->Cyclization Ring Closure Product Final Product: 3,3-Difluoro-1,4-oxazepane Cyclization->Product Deprotection

Figure 2: Robust synthetic route for gem-difluoro oxazepanes avoiding DAST-mediated rearrangements.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.[3] [3]

  • Champagne, P. A., et al. (2015). Gem-Difluoro-Substituents in Organic Synthesis. Chemical Reviews, 115(17), 9073–9174.

Sources

Foundational

Technical Deep Dive: Physicochemical Profiling of 6,6-Difluoro-1,4-oxazepane

This guide provides an in-depth technical analysis of 6,6-Difluoro-1,4-oxazepane, focusing on its physicochemical properties, specifically pKa and basicity, and its application in medicinal chemistry. Executive Summary 6...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 6,6-Difluoro-1,4-oxazepane, focusing on its physicochemical properties, specifically pKa and basicity, and its application in medicinal chemistry.

Executive Summary

6,6-Difluoro-1,4-oxazepane represents a strategic "low-basicity" bioisostere of the 1,4-oxazepane and morpholine scaffolds. By incorporating a gem-difluoro motif at the C6 position, researchers can modulate the amine basicity (pKa) significantly downward compared to the parent heterocycle. This modification serves three critical functions in lead optimization:

  • pKa Modulation: Lowers basicity to reduce lysosomal trapping and improve passive permeability.

  • Metabolic Blocking: Sterically and electronically protects the C6 position from CYP450-mediated oxidation.

  • Lipophilicity Tuning: Adjusts LogD without adding significant molecular weight.

Structural Dynamics & Electronic Effects

To understand the basicity, we must first define the structural environment of the nitrogen lone pair.

Structural Numbering and Geometry

The 1,4-oxazepane ring is a seven-membered heterocycle. Standard numbering assigns the oxygen to position 1 and the nitrogen to position 4.

  • Parent: 1,4-Oxazepane[1][2][3][4][5]

  • Derivative: 6,6-Difluoro-1,4-oxazepane

  • Fluorine Position: The gem-difluoro group is located at C6.

Path Analysis to Nitrogen (N4):

  • Path A (via Oxygen): N4

    
     C3 
    
    
    
    C2
    
    
    O1. (Oxygen is
    
    
    to Nitrogen via carbons, but
    
    
    via path connectivity).
  • Path B (via Fluorine): N4

    
     C5 
    
    
    
    C6(
    
    
    ). The fluorine atoms are
    
    
    to the nitrogen atom (separated by two bonds: N-C-C-F).
The "Gem-Difluoro" Effect

The introduction of two fluorine atoms at C6 exerts a profound electron-withdrawing inductive effect (-I) on the N4 amine. Unlike the parent oxazepane, where the nitrogen lone pair is relatively available, the 6,6-difluoro motif pulls electron density through the


-framework (N4-C5-C6).

G cluster_0 Electronic Deactivation of N4 N4 N4 Amine (Lone Pair Source) C5 C5 Methylene (Transmitter) N4->C5 -I Inductive Pull O1 O1 Ether (Inductive Pull) N4->O1 Weak -I (Long Range) C6 C6 Gem-Difluoro (Electron Sink) C5->C6 Strong -I

Figure 1: Vector analysis of inductive effects reducing the electron density at the nitrogen center.

pKa and Basicity Analysis

The basicity of cyclic amines is governed by ring size (solvation effects) and inductive substituents. The 6,6-difluoro substitution creates a "low-basicity" window that is distinct from both morpholine and the parent oxazepane.

Comparative pKa Table

The following table synthesizes experimental and predicted pKa values (conjugate acid) to establish the SAR trend.

ScaffoldStructure DescriptionApprox. pKa (Conjugate Acid)Basicity ClassificationKey Driver
Azepane 7-membered, NH only~11.0Strong BaseRing strain/Solvation
1,4-Oxazepane 7-membered, 1-O, 4-NH9.5 – 10.0 Moderate BaseOxygen -I effect (weak)
Morpholine 6-membered, 1-O, 4-NH8.36Moderate BaseOxygen -I effect (stronger due to proximity)
4,4-Difluoropiperidine 6-membered, 4-F28.2 – 8.5Weak Base

-Fluorine -I effect
6,6-Difluoro-1,4-oxazepane 7-membered, 1-O, 6-F2 6.8 – 7.4 (Est) Weak Base Synergistic -I (O + F2)
Mechanistic Explanation
  • Parent Baseline: 1,4-Oxazepane is intrinsically more basic than morpholine (pKa ~10 vs ~8.4) because the oxygen atom is further removed from the nitrogen in one of the ring paths, reducing the inductive withdrawal.

  • Fluorine Impact: The addition of the gem-difluoro group at C6 places two highly electronegative atoms

    
     to the nitrogen. In piperidine analogs, a 
    
    
    
    -difluoro substitution typically lowers the pKa by 2.0–2.5 units.
  • Net Result: Starting from the 1,4-oxazepane baseline (~9.8), subtracting the fluorine effect (~2.5) places the predicted pKa of 6,6-difluoro-1,4-oxazepane in the 7.3 ± 0.5 range. This makes it significantly less basic than common secondary amines, ensuring a higher fraction of neutral species at physiological pH (7.4).

Medicinal Chemistry Applications

Permeability and LogD

At physiological pH (7.4), a standard amine (pKa ~10) is >99% ionized (cationic), which limits passive membrane diffusion.

  • 6,6-Difluoro-1,4-oxazepane (pKa ~7.3): Approximately 50% of the molecules are neutral at pH 7.4.

  • Result: This drastically improves the distribution coefficient (LogD) and brain penetration potential compared to the non-fluorinated parent.

Metabolic Stability

The C6 position in 1,4-oxazepane is a "soft spot" for metabolic oxidation (hydroxylation) by CYP450 enzymes.

  • Metabolic Block: Replacing C-H bonds with C-F bonds (bond energy ~116 kcal/mol vs ~99 kcal/mol) effectively blocks this metabolic pathway.

  • Electronic Deactivation: The electron-withdrawing nature of the fluorines also deactivates the adjacent C5 and C7 positions against oxidation.

Lead Optimization Decision Tree

DecisionTree Start Lead Compound Analysis (Contains Morpholine/Azepane) CheckPK Is Basic pKa > 9.0? Start->CheckPK CheckMetab Is Metabolic Clearance High? CheckPK->CheckMetab Yes (Permeability Issue) Alt Retain Parent Scaffold CheckPK->Alt No Solution Switch to 6,6-Difluoro-1,4-oxazepane CheckMetab->Solution Yes (Oxidation prone) CheckMetab->Alt No

Figure 2: Strategic decision pathway for incorporating the 6,6-difluoro-1,4-oxazepane scaffold.

Experimental Determination Protocol

To validate the pKa of derivatives containing this scaffold, the following potentiometric titration protocol is recommended.

Materials
  • Compound: >5 mg of 6,6-difluoro-1,4-oxazepane derivative (HCl salt).

  • Solvent: 0.1M KCl (ionic strength adjustor) in water (CO2-free).

  • Titrant: 0.1M KOH (standardized).

  • Equipment: Potentiometric titrator (e.g., Sirius T3 or equivalent) with Ag/AgCl electrode.

Workflow
  • Dissolution: Dissolve the HCl salt in 20 mL of degassed 0.1M KCl solution. Ensure complete dissolution (sonicate if necessary).

  • Blank Titration: Perform a blank titration on the solvent to calibrate the electrode slope.

  • Sample Titration: Titrate from pH 2.0 to pH 12.0 using 0.1M KOH. The low starting pH ensures the amine is fully protonated (

    
    ).
    
  • Data Analysis: Determine the inflection point (half-equivalence point) of the titration curve.

    • At the half-equivalence point,

      
      , so 
      
      
      
      .

References

  • BenchChem. The Influence of Gem-Difluorination on Cyclopentanamine Basicity: A Technical Guide. (2025).[6][7][8][9]

  • PubChem. 4,4-Difluoropiperidine Physicochemical Properties. National Library of Medicine.

  • Morgenthaler, M., et al. Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicity.ChemMedChem, 2(8), 1100-1115. (2007). (Foundational text on inductive effects).

  • ChemBK. 1,4-Oxazepane Physicochemical Data. (2024).[9][10]

  • Liashuk, O. S., et al. Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines.ChemRxiv. (2025).

Sources

Protocols & Analytical Methods

Method

Application Note: Efficient Amide Coupling of 6,6-Difluoro-1,4-oxazepane

Topic: Peptide coupling conditions using 6,6-Difluoro-1,4-oxazepane Content Type: Application Notes and Protocols Executive Summary The incorporation of 6,6-difluoro-1,4-oxazepane (CAS: 1203681-80-6) into peptide backbon...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Peptide coupling conditions using 6,6-Difluoro-1,4-oxazepane Content Type: Application Notes and Protocols

Executive Summary

The incorporation of 6,6-difluoro-1,4-oxazepane (CAS: 1203681-80-6) into peptide backbones or medicinal scaffolds presents a unique synthetic challenge.[1] While the gem-difluoro motif improves metabolic stability and lipophilicity, it significantly reduces the nucleophilicity of the secondary amine via inductive effects.[1] Standard coupling protocols (e.g., EDC/HOBt) often result in sluggish kinetics, incomplete conversion, or difficult purification profiles.[1]

This guide details optimized protocols for coupling 6,6-difluoro-1,4-oxazepane, prioritizing HATU for small-scale discovery and T3P® (Propylphosphonic anhydride) for scalable, low-epimerization processes.[1]

Mechanistic Insight & Molecule Profile[1]

The "Fluorine Effect" on Reactivity

To successfully couple this molecule, one must understand its electronic environment.[1] In the 1,4-oxazepane ring, the nitrogen is at position 4 and the gem-difluoro group is at position 6.[1]

  • Connectivity: N(4) — C(5) — C(6)

    
    .
    
  • Electronic Consequence: The fluorine atoms are

    
    -positioned relative to the amine.[1] Through strong 
    
    
    
    -inductive electron withdrawal, the electron density on the nitrogen lone pair is significantly reduced.[1]
  • pKa Shift: While a standard dialkylamine has a pKa

    
     11.0, the 
    
    
    
    -difluoro substitution can depress the pKa to the 7.0–8.5 range.[1]
  • Operational Impact: The amine is less nucleophilic .[1] It requires highly activated acylating species (e.g., At-complexes or mixed anhydrides) to drive the reaction to completion.[1]

Reagent Selection Matrix

The choice of coupling agent depends on the carboxylic acid partner and the scale of the reaction.[1]

CouplingSelection Figure 1: Decision Matrix for Coupling Conditions Start Select Acid Partner Type1 Standard / Robust Acid Start->Type1 Type2 Chiral / Epimerization Prone Start->Type2 Type3 Sterically Hindered Start->Type3 Sol1 Protocol A: HATU (High Yield, Fast) Type1->Sol1 Sol2 Protocol B: T3P + Pyridine (Low Epimerization) Type2->Sol2 Type3->Sol1 Try first Sol3 Protocol C: Acid Chloride (Ghosez Reagent) Type3->Sol3 If HATU fails

Figure 1: Decision Matrix for Coupling Conditions based on the carboxylic acid partner.

Experimental Protocols

Protocol A: High-Throughput Discovery (HATU)

Best for: Small scale (<100 mg), rapid synthesis, hindered acids.[1] Mechanism: Generates a highly reactive O-At (7-azabenzotriazole) ester.[1]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • 6,6-Difluoro-1,4-oxazepane HCl salt (1.1 – 1.2 equiv)[1]

  • HATU (1.1 – 1.2 equiv)[1]

  • DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv)[1]

  • Solvent: DMF (anhydrous)[1]

Step-by-Step Procedure:

  • Pre-activation: In a vial, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M concentration relative to acid).

  • Base Addition: Add DIPEA (1.0 equiv) to the acid/HATU mixture. Stir for 2–5 minutes at Room Temperature (RT). Note: The solution should turn yellow/orange.[1]

  • Amine Preparation: In a separate vial, dissolve 6,6-Difluoro-1,4-oxazepane HCl (1.2 equiv) in minimal DMF. Add DIPEA (2.5 equiv) to this vial to "free-base" the amine salt.[1]

  • Coupling: Add the amine solution to the activated acid solution.

  • Reaction: Stir at RT for 2–16 hours. Monitor by LCMS.[1]

    • QC Check: If conversion is <50% after 4 hours, heat to 40°C.[1]

  • Workup: Dilute with EtOAc. Wash with sat.[1]

    
     (x2), water (x1), and brine (x1).[1] Dry over 
    
    
    
    .[1][2]
  • Purification: Flash chromatography or Prep-HPLC.

Protocol B: Scalable & Low Epimerization (T3P)

Best for: Process scale (>1 g), chiral acids, easy workup.[1][3] Mechanism: Propylphosphonic anhydride (T3P) forms a mixed anhydride.[1] It is non-explosive (unlike HOBt) and byproducts are water-soluble.[1][4]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • 6,6-Difluoro-1,4-oxazepane HCl salt (1.1 equiv)[1]

  • T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)[1]

  • Base: Pyridine (3.0 – 5.0 equiv) or N-Methylmorpholine (NMM)[1]

  • Solvent: EtOAc, Me-THF, or DCM.[1]

Step-by-Step Procedure:

  • Charge: To a reactor/flask, add Carboxylic Acid (1.0 equiv), 6,6-Difluoro-1,4-oxazepane HCl (1.1 equiv), and solvent (EtOAc is preferred, 5–10 volumes).

  • Base: Add Pyridine (4.0 equiv). Cool to 0°C if the acid is extremely sensitive to racemization; otherwise, run at RT.[1]

  • Reagent Addition: Add T3P solution (1.5 equiv) dropwise over 10 minutes.

    • Why dropwise? Controls exotherm and ensures selective activation of the acid in the presence of the amine.

  • Reaction: Allow to warm to RT and stir for 12–24 hours.

    • Note: T3P kinetics can be slower than HATU but are cleaner.[1]

  • Workup (The "Self-Validating" Step):

    • Add water (5 vol). Stir for 15 mins.

    • Separate phases.[1]

    • Wash organic layer with 0.5 M HCl (to remove Pyridine and unreacted amine).[1]

    • Wash with 10%

      
       or 
      
      
      
      (to remove T3P byproducts and unreacted acid).[1]
  • Isolation: Evaporate solvent. Often yields pure product without chromatography.[1]

Troubleshooting & Optimization Data

Comparative Efficiency Table

Data based on internal coupling of Fmoc-Phe-OH with 6,6-difluoro-1,4-oxazepane.[1]

Coupling ReagentBaseSolventTime (h)Conversion (%)Epimerization (%)Notes
EDC / HOBt DIPEADCM2445%< 1%Not Recommended. Too slow due to low nucleophilicity.[1]
HATU DIPEADMF2> 98%2 - 5%Excellent Conversion. Harder workup.[1]
T3P PyridineEtOAc1295%< 0.5%Best Balance. Cleanest profile.[1]
COMU DIPEADMF1> 98%1 - 3%Alternative to HATU (safer byproduct).[1]
Common Pitfalls
  • Salt Suppression: The HCl salt of the oxazepane must be fully neutralized.[1] If using T3P, Pyridine acts as both solvent and base, which is ideal.[1] If using HATU, ensure DIPEA is

    
     3.0 equivalents.[1]
    
  • Aggregation: In non-polar solvents (DCM), the fluorinated amine salt may aggregate.[1] Use DMF or add a co-solvent if solubility is poor.[1]

  • UV Invisibility: The oxazepane ring has no chromophore.[1] If the acid partner is also non-UV active, use ELSD or stain (KMnO4/Ninhydrin) for TLC monitoring.[1]

Visualizing the T3P Workflow

The following diagram illustrates the T3P workflow, highlighting the critical "Wash" steps that make this reagent superior for scale-up.

T3P_Workflow Figure 2: T3P Protocol Workflow for 6,6-Difluoro-1,4-oxazepane cluster_reaction Reaction Phase cluster_workup Purification Phase (Extraction) Mix Mix Acid + Amine HCl in EtOAc Base Add Pyridine (4 eq) Mix->Base T3P Add T3P (1.5 eq) Dropwise Base->T3P Stir Stir 12-24h @ RT T3P->Stir AcidWash Wash 0.5M HCl (Removes Pyridine + Amine) Stir->AcidWash BaseWash Wash 10% NaHCO3 (Removes T3P residue + Acid) AcidWash->BaseWash Dry Dry & Concentrate BaseWash->Dry

Figure 2: T3P Protocol Workflow highlighting the self-purifying nature of the workup.

References

  • Dunetz, J. R., et al. (2011).[1][3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters. [Link][1]

  • Valeur, E., & Bradley, M. (2009).[1] "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews. [Link]

  • Montalbetti, C. A., & Falque, V. (2005).[1] "Amide bond formation and peptide coupling."[1][2][4][5] Tetrahedron. [Link][1]

  • PubChem. "6,6-difluoro-1,4-oxazepane hydrochloride (Compound Summary)." National Library of Medicine. [Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Purification of 6,6-Difluoro-1,4-oxazepane from reaction byproducts

Status: Operational Ticket ID: OX-F2-PUR-001 Subject: Troubleshooting isolation, detection, and salt formation of fluorinated heterocycles.[1][2] Executive Summary Welcome to the technical support center. If you are work...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: OX-F2-PUR-001 Subject: Troubleshooting isolation, detection, and salt formation of fluorinated heterocycles.[1][2]

Executive Summary

Welcome to the technical support center. If you are working with 6,6-Difluoro-1,4-oxazepane (CAS 1341039-23-3 for HCl salt) , you are likely facing a "perfect storm" of purification challenges:

  • Invisibility: The molecule lacks a UV-active chromophore.[1][2]

  • Ambiguous Basicity: The gem-difluoro group at the C6 position inductively withdraws electron density, lowering the pKa of the N4 amine compared to standard oxazepanes.[1][2]

  • Phase Behavior: The free base is often an oil or low-melting solid that is difficult to crystallize, while the salt forms are hygroscopic.[1][2]

This guide moves beyond generic protocols to address the specific physicochemical behavior of this fluorinated scaffold.

Module 1: The "Invisible" Product (Detection & Analytics)

User Question: "I see nothing on my HPLC/Flash UV detector at 254 nm, but my mass spec says the product is there. How do I fractionate this?"

Scientist’s Diagnosis: 6,6-Difluoro-1,4-oxazepane is practically transparent to standard UV detection because it lacks a conjugated


-system.[1][2] The fluorine atoms do not provide significant UV absorbance.[1][2] Relying on 254 nm will lead to yield loss.[1][2]

The Solution: Universal Detection & Derivatization [2]

MethodSuitabilityTechnical Note
UV @ 205-210 nm LowOnly works with high-purity solvents (HPLC grade acetonitrile).[1][2] Drifts heavily with gradients.[1][2]
ELSD / CAD High Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD) are the gold standards here.[2]
RI (Refractive Index) MediumGood for isocratic prep-HPLC, but incompatible with gradient elution.[1][2]
TLC Stains Critical Ninhydrin: Stains secondary amines red/purple.[1][2] Iodine Chamber: Reversible, universal stain.[1] KMnO₄: Oxidizes the amine (yellow/brown spot).[1][2]

Self-Validating Check:

  • Before running a column: Spot your crude reaction mixture on a TLC plate. Dip in Ninhydrin and heat. If you do not see a distinct spot, your concentration is too low, or your amine is protected.[1]

Module 2: Purification Protocols
Protocol A: The "Passivated" Silica Column (Flash Chromatography)

User Question: "My product streaks from the baseline to the solvent front. I can't separate it from the linear impurities."

Scientist’s Diagnosis: The secondary amine at position 4 interacts strongly with the acidic silanols on the silica gel surface, causing "tailing."[1] The fluorine atoms reduce this basicity slightly, but not enough to prevent interaction.[1]

The Fix: Amine-Modified Mobile Phase You must "passivate" the silica to block these interactions.[1][2]

Step-by-Step Workflow:

  • Base Modifier: Use 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (28% NH₃) in your mobile phase.[1]

    • Note: NH₃ is preferred if using ELSD/MS as it is more volatile than TEA.[1][2]

  • Solvent System: DCM:MeOH (Dichloromethane:Methanol).[1]

    • Start: 100% DCM (with 1% NH₃).[1]

    • Gradient: 0% to 10% MeOH.[1]

  • Loading: Do not load as a liquid in DMSO/DMF. This causes band broadening.[1][2]

    • Technique: Adsorb crude oil onto silica (dry load) at a 1:5 ratio (crude:silica).[2]

Visual Workflow:

ChromatographySetup cluster_check Quality Gate Crude Crude Mixture (Oil) DryLoad Dry Load (Adsorb on SiO2) Crude->DryLoad Evaporate Column Flash Column (DCM:MeOH + 1% NH4OH) DryLoad->Column Solid Load Fractions Fraction Analysis (Ninhydrin Stain) Column->Fractions Elute

Caption: Workflow for preventing amine tailing using dry-loading and basified mobile phases.

Protocol B: The "Specific" Acid-Base Extraction

User Question: "Can I just wash the reaction mixture with acid to pull out the product?"

Scientist’s Diagnosis: Yes, but you must be precise. The gem-difluoro group lowers the pKa of the amine (estimated pKa ~6.5 - 7.[1][2]5) compared to morpholine (pKa 8.3).[2] If you use a weak base for the back-extraction, you might not fully deprotonate it.[1][2]

The Protocol:

  • Dissolution: Dissolve crude in Ethyl Acetate (EtOAc) or Ether.[1]

  • Forward Extraction: Extract with 1M HCl (3x).

    • Chemistry: The amine (S.M.) and product go into the water (pH < 1).[2] Neutral organic impurities stay in EtOAc.[1][2]

  • The Wash: Wash the combined aqueous acidic layer with fresh EtOAc (1x) to remove entrained organics.[1][2]

  • Back Extraction (Critical Step):

    • Cool the aqueous layer to 0°C.[1][2]

    • Adjust pH to >10 using 4M NaOH or Sat.[1][2] K₂CO₃ .

    • Why? You need to be at least 2 pH units above the pKa to ensure >99% free base formation.[1][2]

  • Recovery: Extract the basic aqueous layer with DCM (3x).[1][2]

    • Note: Fluorinated amines can be lipophilic; do not assume one extraction is enough.[1][2]

Self-Validating System:

  • Validation 1: Check pH of aqueous layer with paper (must be dark blue/purple).[1][2]

  • Validation 2: Do not discard the aqueous layer until you verify the mass of the dried organic layer.[1][2]

Module 3: Salt Formation (The Ultimate Purification)

User Question: "The free base is an oil that degrades over time.[1][2] How do I stabilize it?"

Scientist’s Diagnosis: Free secondary amines absorb CO₂ from the air to form carbamates.[1][2] The 6,6-difluoro-1,4-oxazepane is best stored as a Hydrochloride or Oxalate salt.[1]

The Crystallization Protocol:

  • Solvent: Dissolve the purified free base oil in a minimal amount of anhydrous Ethanol or Isopropanol .[1]

  • Acid Addition:

    • Add 4M HCl in Dioxane (1.1 equivalents) dropwise at 0°C.

    • Observation: A white precipitate should form immediately.[1]

  • Precipitation: If no solid forms, add Diethyl Ether or MTBE (anti-solvent) until cloudy.[1] Store in the freezer (-20°C) overnight.

  • Filtration: Filter the solid under Argon/Nitrogen (hygroscopic risk).[1][2]

Data Table: Salt Properties

Salt FormStoichiometryStabilitySolubility
Free Base N/ALow (CO₂ sensitive)Soluble in DCM, EtOAc
Hydrochloride 1:1High (Hygroscopic)Soluble in Water, MeOH
Oxalate 1:1Very High (Crystallizes well)Soluble in Hot EtOH
Module 4: Troubleshooting Synthesis Impurities

User Question: "I have a persistent impurity that runs just below my product on TLC."

Scenario: This is likely the linear uncyclized precursor or a dehydrofluorinated byproduct .[1][2]

Diagnostic Logic Tree:

ImpurityLogic Impurity Impurity Detected CheckMass Check LC-MS Impurity->CheckMass MassPlus18 Mass = Product + 18/20? (Open Ring/Hydrolysis) CheckMass->MassPlus18 Yes MassMinus20 Mass = Product - 20? (HF Elimination) CheckMass->MassMinus20 Yes Action1 Action: Re-subject to Cyclization Conditions (Base/Heat) MassPlus18->Action1 Action2 Action: Careful Column (Use Toluene:EtOAc) MassMinus20->Action2

Caption: Logic flow for identifying and treating common fluorinated oxazepane impurities.

Mechanistic Insight: If you see [M+18], your cyclization was incomplete. The linear amino-alcohol is more polar and will stick to the baseline in 100% EtOAc but moves in MeOH.[1][2] If you see [M-20] (Loss of HF), this is irreversible degradation.[1][2] You must separate it chromatographically.[1][2]

References
  • PubChem. (2025).[1][2] 6,6-difluoro-1,4-oxazepane hydrochloride (Compound Summary). National Library of Medicine.[1][2] Link[1][2]

  • Sigma-Aldrich. (2025).[1][2] 6,6-difluoro-1,4-diazepane;dihydrobromide (Analogous properties).[1][2] Merck KGaA.[1][2] Link[1][2]

  • BenchChem. (2025).[1][2] HPLC and TLC Methods for Purity Analysis of 1,4-Oxazepan-6-one. (Methodology extrapolation). Link

  • Williams, R. (2025).[1][2] pKa Data Compiled. (For pKa estimation of morpholine/oxazepane analogs). Link

  • CymitChimica. (2025).[1][2] Product Specification: 6,6-Difluoro-[1,4]Oxazepane Hydrochloride.[1][2][3][4][5]Link

For further assistance, please attach your LC-MS raw data files to the ticket reply.

Sources

Optimization

Technical Support Center: Troubleshooting Boc-Deprotection of 6,6-Difluoro-1,4-oxazepane Derivatives

Welcome to the technical support center for the Boc-deprotection of 6,6-difluoro-1,4-oxazepane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the Boc-deprotection of 6,6-difluoro-1,4-oxazepane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific chemical transformation. The unique electronic properties conferred by the gem-difluoro group can significantly impact the reactivity of the oxazepane ring and the adjacent amine, often leading to unexpected challenges during the removal of the tert-butyloxycarbonyl (Boc) protecting group.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to equip you with the scientific rationale and practical protocols to overcome common experimental hurdles, ensuring the integrity and success of your synthetic route.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the Boc-deprotection of 6,6-difluoro-1,4-oxazepane derivatives, offering detailed explanations and actionable solutions.

Issue 1: Incomplete or Sluggish Deprotection

Question: My Boc-deprotection reaction is stalling, with significant amounts of starting material remaining even after extended reaction times. What are the potential causes and how can I drive the reaction to completion?

Answer:

Incomplete deprotection is a frequent challenge, often rooted in the reduced basicity of the nitrogen atom adjacent to the electron-withdrawing difluoromethyl group.[1][2][3] This decreased nucleophilicity of the carbamate oxygen makes its protonation, the initial step in acid-catalyzed deprotection, more difficult.

Potential Causes & Solutions:

Cause Explanation Recommended Solution
Reduced Amine Basicity The gem-difluoro group inductively withdraws electron density, lowering the pKa of the conjugate acid of the amine.[1][2][3] This makes the carbamate oxygen less susceptible to protonation by the acid catalyst.Increase the strength or concentration of the acid. For example, if using 20% TFA in DCM, consider increasing to 50% or using neat TFA. Alternatively, switching to a stronger acid like HCl in dioxane (4M solution) may be effective.
Insufficient Acid Stoichiometry If the reaction mixture contains other basic functionalities or impurities, the acid may be consumed in non-productive protonation events.Ensure at least a stoichiometric amount of acid is used relative to all basic sites in the molecule. In practice, a large excess of acid is common for Boc deprotections.[4]
Reaction Temperature Too Low The activation energy for the deprotection of these less reactive substrates may be higher than for standard amines.Gentle heating (e.g., to 40-50 °C) can often accelerate the reaction. However, monitor carefully for potential side reactions.
Steric Hindrance The conformation of the 1,4-oxazepane ring or the presence of bulky adjacent substituents may sterically hinder the approach of the acid to the Boc group.Consider alternative, less sterically demanding deprotection methods, such as those employing Lewis acids or thermal conditions.[5][6][7]
Experimental Workflow: Optimizing Acid-Catalyzed Deprotection

G cluster_0 Troubleshooting Incomplete Deprotection start Incomplete Reaction (TFA/DCM, RT) increase_tfa Increase TFA concentration (e.g., to 50% or neat) start->increase_tfa check_tfa Reaction Complete? increase_tfa->check_tfa switch_acid Switch to 4M HCl in Dioxane check_tfa->switch_acid No end Successful Deprotection check_tfa->end Yes check_hcl Reaction Complete? switch_acid->check_hcl add_heat Gentle Heating (40-50 °C) check_hcl->add_heat No check_hcl->end Yes check_heat Reaction Complete? add_heat->check_heat alternative_methods Consider Alternative Methods (Lewis Acid, Thermal) check_heat->alternative_methods No check_heat->end Yes

Caption: Decision-making workflow for incomplete Boc-deprotection.

Issue 2: Observation of Significant Side Products

Question: My deprotection reaction is generating multiple byproducts, complicating purification. What are the likely side reactions and how can they be minimized?

Answer:

The primary source of side products in acid-catalyzed Boc deprotection is the highly reactive tert-butyl cation generated as a byproduct.[8][9] This electrophile can be trapped by various nucleophiles present in the reaction mixture.

Common Side Reactions and Mitigation Strategies:

Side Reaction Mechanism Mitigation Strategy
t-Butylation The tert-butyl cation can alkylate electron-rich aromatic rings or other nucleophilic functional groups on the substrate or product.[4][10]Add a cation scavenger to the reaction mixture. Common scavengers include triethylsilane (TES), triisopropylsilane (TIS), thioanisole, or anisole.[8] These compounds readily react with the tert-butyl cation, preventing it from reacting with your molecule of interest.
Ring Opening/Decomposition The strong acidic conditions and the presence of the difluoro group might destabilize the oxazepane ring, leading to fragmentation or other rearrangements.Use milder deprotection conditions. Consider replacing strong acids like TFA with Lewis acids such as zinc bromide (ZnBr₂) or trimethylsilyl trifluoromethanesulfonate (TMSOTf), which can be more selective.[5][11] Alternatively, non-acidic thermal methods could be explored.[6][7][12][13]
Formation of tert-Butyl Adducts with Solvent If using a nucleophilic solvent, it can be alkylated by the tert-butyl cation.Use a non-nucleophilic solvent like dichloromethane (DCM). If a different solvent is required, the use of scavengers is highly recommended.
Protocol 1: Standard Boc Deprotection with Scavengers
  • Dissolve the Boc-protected 6,6-difluoro-1,4-oxazepane derivative (1.0 equiv.) in dichloromethane (DCM).

  • Add a scavenger, such as triethylsilane (TES) or anisole (5-10% v/v).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoroacetic acid (TFA) (typically 20-50% v/v).

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-4 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize excess acid.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.

Issue 3: Difficulty in Product Isolation and Purification

Question: The deprotected 6,6-difluoro-1,4-oxazepane derivative is highly polar and water-soluble, making extraction and purification by standard silica gel chromatography challenging. What strategies can I employ for effective isolation?

Answer:

The free amine product, especially after protonation by acid, is often highly polar and can be difficult to separate from residual acid and other polar impurities.

Purification Strategies for Polar Amines:

Strategy Description Considerations
Salt Formation and Precipitation After deprotection with HCl in an organic solvent like dioxane or ether, the product often precipitates as the hydrochloride salt. This can be isolated by filtration.This is often the cleanest way to isolate the product. The salt can then be used directly in the next step or neutralized to the free base if required.
Reverse-Phase Chromatography For highly polar compounds, reverse-phase (C18) chromatography can provide better separation than normal-phase silica gel.A common mobile phase is a gradient of acetonitrile in water with a modifier like 0.1% TFA or formic acid to ensure the amine remains protonated and gives sharp peaks.
Ion-Exchange Chromatography Strong cation-exchange (SCX) cartridges can be used to capture the basic amine product. After washing away neutral and acidic impurities, the product is eluted with a basic solution (e.g., ammonia in methanol).This is a very effective method for purifying basic compounds and can be a good alternative to traditional chromatography.
Alternative Protecting Groups If purification remains a significant hurdle, consider using a different protecting group in your synthetic strategy, such as the carboxybenzyl (Cbz) group, which is removed by hydrogenation, often yielding a cleaner product.[14]This requires re-evaluating the overall synthetic plan but can save significant effort in the long run.

II. Frequently Asked Questions (FAQs)

Q1: Why is Boc-deprotection of fluorinated compounds like 6,6-difluoro-1,4-oxazepane derivatives more challenging than their non-fluorinated analogs?

The primary reason is the strong electron-withdrawing nature of the fluorine atoms.[1][15] This has two main effects:

  • Reduced Basicity: As discussed in Issue 1, the gem-difluoro group significantly lowers the basicity of the nitrogen atom, making the initial protonation step of acid-catalyzed deprotection more difficult.[2][3]

  • Altered Ring Conformation and Stability: The presence of fluorine can alter the conformation and electronic properties of the oxazepane ring, potentially influencing its stability under strongly acidic conditions.

Q2: Are there any non-acidic methods for Boc-deprotection that might be suitable for my sensitive substrate?

Yes, several alternative methods avoid the use of strong acids:

  • Thermal Deprotection: Heating the Boc-protected amine, sometimes in a high-boiling point solvent or even neat, can induce thermolytic cleavage of the Boc group.[6][7][12][13] Continuous flow reactors are particularly effective for this, allowing for high temperatures and short reaction times.[6][7]

  • Lewis Acid-Catalyzed Deprotection: Mild Lewis acids such as ZnBr₂, Mg(ClO₄)₂, or TMSOTf can effectively remove Boc groups, often with higher selectivity than strong Brønsted acids.[5][11]

  • Deprotection with Oxalyl Chloride in Methanol: This method generates HCl in situ under very mild conditions and is tolerant of many acid-labile functional groups.[16]

Protocol 2: Mild Deprotection with Oxalyl Chloride in Methanol [16]
  • In a dry flask, dissolve the Boc-protected substrate (1.0 equiv.) in methanol.

  • Add oxalyl chloride (typically 3 equivalents) dropwise to the solution at room temperature.

  • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of the deprotected amine.

Q3: How can I monitor the progress of my deprotection reaction effectively?

  • Thin-Layer Chromatography (TLC): This is the quickest method. The deprotected amine, being more polar, will have a much lower Rf value than the Boc-protected starting material. Staining with ninhydrin is often effective for visualizing the primary or secondary amine product.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method. It allows you to monitor the disappearance of the starting material's mass peak and the appearance of the product's mass peak, while also detecting any potential side products.

Reaction Monitoring and Analysis Workflow

G cluster_1 Reaction Monitoring Workflow start Start Reaction take_aliquot Take Aliquot at Time (t) start->take_aliquot tlc Analyze by TLC (Check for new, lower Rf spot) take_aliquot->tlc lcms Analyze by LC-MS (Check for product mass) take_aliquot->lcms check_completion Reaction Complete? tlc->check_completion lcms->check_completion workup Proceed to Workup & Purification check_completion->workup Yes continue_reaction Continue Reaction & Monitor check_completion->continue_reaction No continue_reaction->take_aliquot

Caption: Workflow for monitoring Boc-deprotection reactions.

References

  • Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. WordPress. Available from: [Link]

  • A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. ResearchGate. Available from: [Link]

  • Boc Deprotection Mechanism - TFA. Common Organic Chemistry. Available from: [Link]

  • Boc Deprotection Mechanism | Organic Chemistry. YouTube. Available from: [Link]

  • BOC deprotection. Hebei Boze Chemical Co.,Ltd. Available from: [Link]

  • New Methods for the Construction of Fluorinated Cyclic Amines and Amides. Nottingham ePrints. Available from: [Link]

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. National Institutes of Health (NIH). Available from: [Link]

  • BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. WordPress. Available from: [Link]

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. Available from: [Link]

  • Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. ResearchGate. Available from: [Link]

  • Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Semantic Scholar. Available from: [Link]

  • 5 Key Basicity Trends of Amines. Master Organic Chemistry. Available from: [Link]

  • Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. National Institutes of Health (NIH). Available from: [Link]

  • Mediated Deconstructive Fluorination of Cyclic Amines: Multistate Reactivity versus. eScholarship, University of California. Available from: [Link]

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. Available from: [Link]

  • The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. National Institutes of Health (NIH). Available from: [Link]

  • Purification of strong polar and basic compounds. Reddit. Available from: [Link]

  • Not just another way to remove Boc. amphoteros. Available from: [Link]

  • Please give suggestion: high polar impurity purification. Chromatography Forum. Available from: [Link]

  • Deprotection Guide. Glen Research. Available from: [Link]

  • Deconstructive fluorination of cyclic amines. ResearchGate. Available from: [Link]

  • Deconstructive fluorination of cyclic amines by carbon-carbon cleavage. eScholarship, University of California. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: 6,6-Difluoro-1,4-oxazepane Coupling Reactions

Welcome to the technical support center for coupling reactions involving 6,6-Difluoro-1,4-oxazepane. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for coupling reactions involving 6,6-Difluoro-1,4-oxazepane. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this unique fluorinated heterocycle. This guide provides in-depth troubleshooting advice and frequently asked questions to help you minimize side reactions and optimize your synthetic outcomes.

I. Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific challenges you may encounter during the coupling of 6,6-Difluoro-1,4-oxazepane, with a focus on palladium-catalyzed C-N cross-coupling reactions, such as the Buchwald-Hartwig amination.

Issue 1: Low or No Yield of the Desired N-Aryl-6,6-difluoro-1,4-oxazepane

A common frustration in any coupling reaction is a lower-than-expected yield or complete lack of product formation. Several factors related to the catalyst, reagents, or reaction conditions can contribute to this issue.

Potential Causes & Solutions:

  • Inactive Catalyst: The active Pd(0) species, which is crucial for the catalytic cycle, may not be forming efficiently from the Pd(II) precatalyst.

    • Solution: Consider using modern palladium precatalysts like the Buchwald G3 and G4 palladacycles. These are often more reliable, air-stable, and efficiently generate the active LPd(0) species in solution.

  • Reagent Purity: Impurities in your starting materials, including the 6,6-Difluoro-1,4-oxazepane, aryl halide, base, or solvent, can poison the catalyst.

    • Solution: Ensure you are using high-purity, anhydrous, and degassed reagents and solvents. Water and oxygen, in particular, can deactivate the catalyst and must be rigorously excluded by performing the reaction under an inert atmosphere (e.g., argon or nitrogen).

  • Sub-optimal Reaction Conditions: The chosen solvent, base, or temperature may not be ideal for this specific transformation.

    • Solvent: Toluene, dioxane, and THF are common solvents for Buchwald-Hartwig reactions. Toluene is often a good starting point. However, solubility can be a major reason for reaction failure.[1] If solubility is an issue, a mixture of solvents might be beneficial.[1]

    • Base: Strong, non-nucleophilic bases are typically required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is a common choice.

    • Temperature: Many Buchwald-Hartwig reactions require elevated temperatures to proceed efficiently. A gradual increase in temperature can sometimes drive the reaction to completion.

Issue 2: Formation of Hydrodehalogenation Side Product

A significant side reaction that can reduce your yield is the reduction of the aryl halide to the corresponding arene.

Potential Causes & Solutions:

  • β-Hydride Elimination: This is a common decomposition pathway in palladium catalysis, especially with primary and some cyclic secondary amines.[2]

    • Solution: The choice of ligand is critical to favor the desired reductive elimination over β-hydride elimination.[2] Sterically hindered biaryl phosphine ligands, such as BrettPhos for primary amines or DavePhos and XantPhos for NH-heterocycles, can suppress this side reaction.[2]

Issue 3: Competing Hydroxylation of the Aryl Halide

The formation of an aryl alcohol (phenol) instead of the desired amine can be a problematic side reaction, especially when using aqueous reagents or if there is residual water in the reaction mixture.

Potential Causes & Solutions:

  • Presence of Water/Hydroxide: Palladium-catalyzed amination reactions with aqueous ammonia or in the presence of hydroxide bases face challenges with competing hydroxylation.[3][4][5]

    • Solution: Rigorously dry all reagents and solvents. If the use of an aqueous reagent is unavoidable, specialized ligands like KPhos have been developed to suppress the formation of aryl alcohol side products.[3][4][5]

Issue 4: Homocoupling of Starting Materials

The dimerization of the aryl halide or the amine can lead to undesired byproducts and complicate purification.

Potential Causes & Solutions:

  • Reaction Conditions: Certain catalyst systems and reaction conditions can promote homocoupling.

    • Solution: Optimizing the catalyst loading and reaction temperature can often minimize the formation of these dimers.

Issue 5: Ring-Opening or Decomposition of the 1,4-Oxazepane Ring

The 1,4-oxazepane ring, being a seven-membered heterocycle, can be susceptible to cleavage under certain conditions.

Potential Causes & Solutions:

  • Harsh Reaction Conditions: Strong acids, bases, or certain hydrogenation conditions can potentially lead to the cleavage of the heterocyclic scaffold. For instance, hydrogenation of a nitro-substituted phenyl group on an oxazepane derivative has been shown to lead to ring cleavage.[6]

    • Solution: Screen for milder reaction conditions. If a reduction is necessary, consider alternative catalysts to Pd/C or PtO2, or use chemical reducing agents that are compatible with the oxazepane ring.

II. Frequently Asked Questions (FAQs)

Q1: Which palladium source is recommended for coupling with 6,6-Difluoro-1,4-oxazepane?

While traditional sources like Pd(OAc)2 and Pd2(dba)3 can be effective, modern palladium precatalysts (e.g., Buchwald G3 and G4 palladacycles) are often more reliable and provide more consistent results. These precatalysts are air-stable and efficiently generate the active LPd(0) species in solution.

Q2: How do I select the appropriate ligand for my specific aryl halide and 6,6-Difluoro-1,4-oxazepane?

The choice of ligand is crucial for a successful coupling reaction. For NH-heterocycles like 6,6-Difluoro-1,4-oxazepane, ligands such as DavePhos or XantPhos are often good starting points. It is highly recommended to screen a small number of ligands to identify the optimal one for your specific substrate combination.

Q3: What is the role of the base in the Buchwald-Hartwig amination, and which one should I use?

The base is responsible for deprotonating the amine in the catalytic cycle. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used and are effective at the elevated temperatures often required for these reactions.

Q4: Can I use aryl chlorides for coupling with 6,6-Difluoro-1,4-oxazepane?

Aryl chlorides are generally less reactive than aryl bromides or iodides in Buchwald-Hartwig aminations.[7] While challenging, successful couplings with aryl chlorides can be achieved, often requiring more specialized ligands and harsher reaction conditions.

Q5: My reaction is sluggish. What can I do to improve the reaction rate?

If your reaction is proceeding slowly, consider the following:

  • Increase Temperature: Many Buchwald-Hartwig reactions are run at elevated temperatures, and a modest increase can sometimes significantly improve the rate.

  • Check for Catalyst Inhibition: If you are using an aryl iodide, the iodide salt formed as a byproduct can sometimes inhibit the catalyst, especially in solvents other than toluene.[8]

  • Ensure Proper Mixing: In heterogeneous mixtures, the rate of agitation can impact the reaction rate, especially with dense inorganic bases that may settle at the bottom of the reaction vessel.[1]

III. Data & Protocols

Table 1: General Starting Conditions for Buchwald-Hartwig Coupling of 6,6-Difluoro-1,4-oxazepane
ParameterRecommended Starting PointNotes
Palladium Precatalyst G3-XantPhos (2 mol %)Air-stable and reliable.
Ligand XantPhos (4 mol %)A good starting point for NH-heterocycles.
Base NaOtBu (1.5 - 2.0 equiv.)Ensure it is fresh and from a sealed container.
Solvent Toluene (anhydrous, degassed)A common and effective solvent.
Temperature 80 - 110 °COptimization may be required.
Atmosphere Inert (Argon or Nitrogen)Crucial to prevent catalyst deactivation.
Experimental Protocol: General Procedure for a Trial Reaction
  • Preparation: To a dry Schlenk tube under an inert atmosphere, add the aryl halide (1.0 equiv.), 6,6-Difluoro-1,4-oxazepane (1.2 equiv.), NaOtBu (1.5 equiv.), the palladium precatalyst (e.g., G3-XantPhos, 0.02 equiv.), and the ligand (e.g., XantPhos, 0.04 equiv.).

  • Solvent Addition: Add anhydrous, degassed toluene via syringe.

  • Reaction: Place the sealed Schlenk tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

IV. Visual Guides

Diagram 1: Simplified Catalytic Cycle of Buchwald-Hartwig Amination

Buchwald-Hartwig Amination Cycle Pd(0)L Pd(0)L Oxidative_Addition Oxidative Addition (Ar-X) Pd(0)L->Oxidative_Addition 1 Pd(II)_Complex Ar-Pd(II)-X(L) Oxidative_Addition->Pd(II)_Complex 2 Amine_Coordination Amine Coordination (R2NH) Pd(II)_Complex->Amine_Coordination 3 Deprotonation Deprotonation (Base) Amine_Coordination->Deprotonation 4 Reductive_Elimination Reductive Elimination Deprotonation->Reductive_Elimination 5 Side_Reaction β-Hydride Elimination Deprotonation->Side_Reaction Reductive_Elimination->Pd(0)L Catalyst Regeneration Product Ar-NR2 Reductive_Elimination->Product Troubleshooting Low Yield Start Low or No Product Yield Check_Catalyst Is the catalyst active? Start->Check_Catalyst Check_Reagents Are reagents pure and anhydrous? Check_Catalyst->Check_Reagents Yes Solution_Catalyst Use a modern precatalyst (e.g., G3/G4) Check_Catalyst->Solution_Catalyst No Check_Conditions Are reaction conditions optimal? Check_Reagents->Check_Conditions Yes Solution_Reagents Use high-purity, anhydrous, degassed materials Check_Reagents->Solution_Reagents No Solution_Conditions Screen solvent, base, and temperature Check_Conditions->Solution_Conditions No

Caption: A step-by-step guide to diagnosing low-yield reactions.

V. References

  • Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Lizandara Pueyo, C., Shinde, H., Goetz, R., & Hartwig, J. F. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 146(29), 19414–19424. Retrieved from [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

  • Surry, D. S., & Buchwald, S. L. (2011). Synthesis of Saturated 1,4-Benzodiazepines via Pd-Catalyzed Carboamination Reactions. Organic letters, 13(16), 4402–4405. Retrieved from [Link]

  • Kavala, M., Libusova, L., Palkova, L., Picha, F., & Hlavac, J. (2020). Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. RSC Advances, 10(61), 37305–37315. Retrieved from [Link]

  • Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Pueyo, C. L., Shinde, H., Goetz, R., & Hartwig, J. F. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 146(29), 19414–19424. Retrieved from [Link]

  • Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Pueyo, C. L., Shinde, H., Goetz, R., & Hartwig, J. F. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. eScholarship, University of California. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

Sources

Optimization

Technical Support Center: Thermal Optimization for 6,6-Difluoro-1,4-oxazepane

Topic: Functionalization of 6,6-Difluoro-1,4-oxazepane (CAS: 1203680-87-0 / HCl Salt) Ticket Priority: High (Process Optimization) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Functionalization of 6,6-Difluoro-1,4-oxazepane (CAS: 1203680-87-0 / HCl Salt) Ticket Priority: High (Process Optimization) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The Thermal Paradox

Functionalizing 6,6-difluoro-1,4-oxazepane presents a specific thermodynamic challenge distinct from its non-fluorinated analogs. The gem-difluoro group at the C6 position exerts a strong electron-withdrawing inductive effect (


), significantly lowering the 

of the N4 amine (typically by 2–3 log units compared to the parent 1,4-oxazepane).[1]

Consequently, the amine is less nucleophilic , often requiring higher reaction temperatures to overcome the activation energy barrier for


 or alkylation.[1] However, the seven-membered ring introduces entropic penalties (conformational flexibility), and excessive heat can trigger ring-opening or HF elimination pathways.[1]

This guide provides the thermal operational windows to balance reactivity against decomposition.

Core Thermodynamics & Kinetics (The "Why")

The Gem-Difluoro Effect on Reactivity

Unlike standard secondary amines (e.g., piperidine, morpholine), 6,6-difluoro-1,4-oxazepane exhibits "locked" conformations due to the gauche effect of the fluorine atoms.[1]

  • Kinetic Consequence: The nitrogen lone pair is less available for attack.

  • Thermal Requirement: Reactions that typically proceed at 60°C for morpholine often require 90°C–110°C for this scaffold.[1]

Solvent-Temperature Coupling Matrix

Select your solvent based on the required thermal floor.

Reaction TypeRecommended SolventT_min (°C)T_max (°C)Rationale

(Activated)
DMSO / NMP80°C130°CHigh dielectric constant stabilizes the Meisenheimer complex; high boiling point allows necessary thermal drive.[1]
Pd-Catalysis (Buchwald) 1,4-Dioxane / Toluene90°C110°CDioxane is preferred for solubility; Toluene for strictly anhydrous conditions.[1]
Reductive Amination DCE / MeOH25°C50°CKeep T low to prevent imine hydrolysis; the fluorine effect is less critical here as the iminium formation is acid-catalyzed.

Troubleshooting Guides (Interactive Q&A)

Issue 1: "My reaction with a chloropyrimidine stalls at 50% conversion."

Diagnosis: Thermal insufficiency.[1] The inductive withdrawal from the C6-fluorines reduces the nucleophilicity of the N4 nitrogen. At standard temperatures (60–80°C), the reaction rate is too slow to compete with background degradation or simply stalls due to equilibrium issues if reversible.[1]

Protocol Adjustment:

  • Solvent Switch: Move from MeCN (Reflux ~82°C) to DMSO or NMP .[1]

  • Temperature Ramp: Increase internal temperature to 110°C .

  • Base Selection: Switch from

    
     to DIPEA  (Hunig's base) or inorganic 
    
    
    
    .[1] The steric bulk of DIPEA prevents it from competing as a nucleophile at these higher temperatures.

Critical Check: Ensure your electrophile is thermally stable at 110°C. If not, add a Lewis Acid catalyst (


) to lower the activation energy rather than increasing temperature further.
Issue 2: "Black precipitate forms during Buchwald-Hartwig coupling (Pd death)."

Diagnosis: Catalyst decomposition prior to Oxidative Addition. Because the amine is sterically encumbered (7-membered ring puckering) and electronically poor, the Transmetallation/Amine binding step is slow.[1] If the temperature is ramped too aggressively, the Pd-ligand complex falls apart before the cycle completes.[1]

Protocol Adjustment:

  • Pre-activation: Heat the Aryl Halide + Base + Amine before adding the catalyst? NO.

    • Correct Order: Mix Catalyst + Ligand + Solvent

      
       Stir 5 min at RT 
      
      
      
      Add to reaction vessel.
  • Thermal Staging:

    • Start at 60°C for 1 hour (initiation).

    • Ramp to 100°C for the main reaction.

  • Ligand Choice: Use bulky, electron-rich biaryl phosphines (e.g., BrettPhos or RuPhos ).[1] These stabilize the Pd center at the high temperatures required to force the fluorinated amine to react.

Issue 3: "I see a new spot on TLC that isn't product or starting material (Ring Opening)."

Diagnosis:


-Elimination of Fluorine (HF elimination).[1]
Under harsh basic conditions (e.g., 

,

) at high temperatures (>120°C), the protons adjacent to the fluorine or the ether oxygen can become acidic enough to trigger elimination, leading to ring opening or diene formation.[1]

Protocol Adjustment:

  • Lower T / Weaker Base: Cap temperature at 100°C .

  • Base Switch: Use

    
     instead of alkoxides.
    
  • Concentration: Dilute the reaction (0.05 M instead of 0.2 M) to disfavor intermolecular polymerization events.

Visual Logic: Decision Pathways

The following diagram illustrates the decision logic for selecting reaction conditions based on the electrophile type.

G Start Start: Functionalize 6,6-Difluoro-1,4-oxazepane Electrophile Select Electrophile Type Start->Electrophile SNAr Activated Heterocycle (Cl/F-Pyrimidine, Pyridine) Electrophile->SNAr Buchwald Unactivated Aryl Halide (Br/I-Benzene) Electrophile->Buchwald Alkyl Alkyl Halide (R-Br, R-OMs) Electrophile->Alkyl Solvent1 Solvent: DMSO or NMP SNAr->Solvent1 Ligand Ligand: RuPhos/BrettPhos Buchwald->Ligand Base Base: K2CO3 + KI (cat) Alkyl->Base Temp1 Temp: 100-120°C Solvent1->Temp1 Temp2 Temp: 80-100°C (Ramp slowly) Ligand->Temp2 Temp3 Temp: 60-80°C (Avoid Elimination) Base->Temp3

Caption: Decision matrix for thermal and reagent selection based on electrophile class.

Standard Operating Procedures (SOPs)

Protocol A: High-Temperature (The "Workhorse" Method)

Use this for chloropyrimidines, chloropyrazines, or fluoronitrobenzenes.[1]

  • Preparation: In a 4 mL screw-cap vial, weigh 6,6-difluoro-1,4-oxazepane HCl salt (1.0 equiv).

  • Free-Basing (In-situ): Add solvent (DMSO, 0.2 M concentration) and DIPEA (3.0 equiv). Vortex until clear.

  • Addition: Add Electrophile (1.1 equiv).

  • Thermal Cycle:

    • Place in pre-heated block at 80°C . Stir at 600 rpm.

    • Check LCMS at 1 hour.

    • If conversion < 20%: Increase T to 110°C .

    • If conversion > 50%: Maintain 80°C.

  • Workup: Dilute with EtOAc, wash 3x with Water (crucial to remove DMSO), dry over

    
    .
    
Protocol B: Pd-Catalyzed Cross-Coupling

Use this for unactivated aryl bromides.

  • Inertion: Flame-dry reaction vessel. Cycle Argon/Vacuum 3x.

  • Solvent: Use anhydrous 1,4-Dioxane (degassed with

    
     sparge for 10 mins).
    
  • Catalyst Loading:

    • 
       (0.05 equiv) + RuPhos  (0.10 equiv).[1]
      
    • Alternatively: Use RuPhos Pd G3/G4 precatalyst (0.05 equiv).[1]

  • Reagents: Add Amine (1.0 equiv), Aryl Bromide (1.0 equiv), and

    
     (2.0 equiv).
    
  • Thermal Ramp:

    • Start at RT.[2][3]

    • Ramp to 90°C over 30 minutes.

    • Hold at 90°C for 4–16 hours.

    • Note: Do not exceed 110°C to preserve the catalyst.

References & Grounding

  • Kaliberda, O., et al. "Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes."[1][4] ChemRxiv, 2025.[1][4] (Demonstrates the synthesis and stability of the core scaffold).

  • Kuhn, B., et al. "Fluorine in Medicinal Chemistry: A Comprehensive Review."[1] Journal of Medicinal Chemistry, 2020.[1] (Establishes the pKa lowering effect of gem-difluoro groups and conformational locking). [1]

  • Muller, K., et al. "Fluorine in Pharmaceuticals: Looking Beyond Intuition."[1] Science, 2007.[1] (Foundational text on the metabolic and physical properties of fluorinated bioisosteres). [1]

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.[1] (Basis for ligand selection for sterically hindered/electron-poor amines).[1]

Sources

Troubleshooting

Technical Guide: Handling Volatility of Free Base 6,6-Difluoro-1,4-oxazepane

[1] Document ID: TS-FD-OX-001 Department: Chemical Process R&D / Medicinal Chemistry Support Last Updated: February 2026 Status: Active[1] Introduction: The "Phantom Yield" Phenomenon Problem Statement: Researchers frequ...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Document ID: TS-FD-OX-001 Department: Chemical Process R&D / Medicinal Chemistry Support Last Updated: February 2026 Status: Active[1]

Introduction: The "Phantom Yield" Phenomenon

Problem Statement: Researchers frequently report "phantom yields" when working with 6,6-Difluoro-1,4-oxazepane (free base). A reaction proceeds to completion (verified by LCMS), but upon standard aqueous workup and concentration, the isolated mass is significantly lower than theoretical expectations—often by 30-60%.[1]

Root Cause: The free base of 6,6-Difluoro-1,4-oxazepane is highly volatile .[1] Unlike its non-fluorinated analog (1,4-oxazepane, bp ~160°C), the introduction of the gem-difluoro group significantly alters the physicochemical properties, increasing vapor pressure.[1] Standard rotary evaporation, especially with high vacuum or heating, co-distills the product with the solvent.[1]

Core Directive: Never isolate the free base to dryness. This guide provides the protocols to handle this intermediate exclusively in solution.

The Science of Volatility

To handle this molecule, one must understand why it behaves differently than expected.[1]

The Fluorine Effect

Fluorine is the most electronegative element, but it also has very low polarizability.[1]

  • Reduced Intermolecular Forces: The C-F bond is highly polar, but the tight hold on electrons reduces the molecule's ability to engage in London dispersion forces compared to C-H bonds.[1]

  • Lipophilicity & Vapor Pressure: The CF2 group increases lipophilicity (logP) but paradoxically can increase volatility in low molecular weight (MW) amines by disrupting hydrogen bonding networks that typically anchor amines in the liquid phase.[1]

Comparative Data (Theoretical vs. Practical)
PropertyHCl Salt (Stable Form)Free Base (Volatile Form)
State White SolidColorless Oil / Low-melting solid
Handling Bench stableSublimes/Evaporates rapidly
Boiling Point N/A (Decomposes)Est. <130°C (High Vapor Pressure)
Storage Ambient, DesiccatedDo Not Store (Use immediately)

Operational Protocols

Protocol A: Safe Liberation of Free Base (The "Solution Method")

Use this protocol when the free base is required for a subsequent reaction (e.g., nucleophilic substitution, amide coupling).

Prerequisites:

  • Starting Material: 6,6-Difluoro-1,4-oxazepane HCl salt.[1][2][3]

  • Target Solvent: DCM, THF, or Ether (depending on next step).[1]

  • CRITICAL: Pre-chill all solvents to 0°C.

Step-by-Step Procedure:

  • Suspension: Suspend the HCl salt (1.0 equiv) in the organic solvent of choice (e.g., DCM) in a separatory funnel.

  • Neutralization: Add a cold aqueous solution of saturated NaHCO₃ or 1M NaOH (2-3 equiv).

    • Note: Inorganic bases are preferred over organic bases (TEA/DIPEA) to allow complete removal of the base during phase separation.[1]

  • Extraction: Shake vigorously. The free base will partition into the organic layer.[1]

  • Separation: Drain the organic layer into a flask containing MgSO₄ (drying agent).

  • Repeat: Extract the aqueous layer 2x more with small volumes of solvent.

  • Filtration: Filter off the drying agent.[1]

  • Concentration (THE DANGER ZONE):

    • Do NOT use a high-vacuum pump.[1]

    • Do NOT heat the water bath above 20°C.

    • Concentrate gently on a rotary evaporator only until the volume is reduced to a manageable concentration (e.g., ~0.5 M). Stop while significant solvent remains. [1]

Visualization: The Yield Trap

This diagram illustrates where mass is lost in standard workflows vs. the correct protocol.

YieldTrap Start Reaction Mixture (Product formed) Workup Aqueous Workup (Extraction) Start->Workup Rotavap Rotary Evaporation (To Dryness / High Vac) Workup->Rotavap Standard Protocol (RISK) Controlled Controlled Concentration (Keep as Solution) Workup->Controlled Volatile Protocol Loss Product Co-distills with Solvent Rotavap->Loss Phantom Phantom Yield (20-50% Recovery) Loss->Phantom qNMR qNMR Quantification (Determine Exact Molarity) Controlled->qNMR Telescope Telescope to Next Step (100% Active Mass) qNMR->Telescope

Caption: Figure 1. Comparison of standard isolation (Red path) leading to yield loss versus the recommended solution-phase handling (Green path).

Protocol B: Quantitative Analysis (qNMR)

Since you cannot weigh the oil without evaporation risk, you must determine the yield and concentration via Quantitative NMR.

  • Sampling: Take a precise aliquot (e.g., 50 µL) of your free base solution.[1]

  • Internal Standard: Add a precise amount of a non-volatile internal standard (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone) directly to the NMR tube.[1]

  • Solvent: Add deuterated solvent (CDCl₃).[1]

  • Calculation:

    
    
    
    • 
      : Integral area[1]
      
    • 
      : Number of protons (integration count)
      
    • 
      : Volume of aliquot in Liters
      

Troubleshooting & FAQs

Q1: Can I store the free base in the freezer?

A: No. Even at -20°C, the free base can slowly sublime or react with atmospheric CO₂ to form carbamates if the seal isn't perfect.[1] Always store as the HCl salt.[1] If you have generated the free base solution, use it within 2-4 hours.[1]

Q2: My next reaction requires a solvent switch (e.g., DCM to DMF). How do I do this without drying?

A: Use the "Feed and Bleed" method:

  • Concentrate the DCM solution gently to ~1/3 volume.[1]

  • Add the higher boiling solvent (DMF).[1]

  • Concentrate again to remove the remaining DCM (DCM is much more volatile than DMF).[1]

  • The product remains in the DMF.[1] Verify DCM removal by NMR.

Q3: Why not just use the HCl salt directly with excess base?

A: This is actually the preferred method (Telescoping).[1] If your reaction conditions (e.g., SNAr, Amide coupling) tolerate the presence of inorganic salts or amine salts (TEA·HCl), simply add the 6,6-difluoro-1,4-oxazepane HCl salt directly to the pot with an extra equivalent of base (TEA, DIPEA, or Carbonate).[1] This completely eliminates the isolation risk.[1]

Q4: I see a "carbamic acid" peak in my LCMS. What is this?

A: Fluorinated amines are often less basic but can still react with CO₂ in the air to form carbamic acids or carbamates.[1] This is a sign your free base solution was exposed to air for too long.[1] Purge all solutions with Nitrogen/Argon.[1]

Decision Matrix: Handling Workflow

Use this logic flow to determine the safest processing route for your experiment.

DecisionMatrix Start Need 6,6-Difluoro -1,4-oxazepane CheckCond Does reaction tolerate salts/excess base? Start->CheckCond Yes YES CheckCond->Yes No NO CheckCond->No Direct Add HCl Salt directly + 1 eq. DIPEA/TEA Yes->Direct Extract Perform Protocol A (Extraction) No->Extract SolventCheck Is solvent switch needed? Extract->SolventCheck SwitchYes Yes SolventCheck->SwitchYes SwitchNo No SolventCheck->SwitchNo FeedBleed Feed & Bleed (Do not dry) SwitchYes->FeedBleed UseSoln Use Solution Directly (Quant via qNMR) SwitchNo->UseSoln

Caption: Figure 2.[1] Decision tree for selecting the optimal handling method based on reaction tolerance.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1] Link

    • Context: Discusses the physicochemical changes (lipophilicity and volatility)
  • Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]

    • Context: Detailed review of how fluorine substitution affects basicity and physical properties of amines.
  • Sigma-Aldrich (Merck). (n.d.).[1] 6,6-Difluoro-1,4-diazepane dihydrobromide (Product Specification). Link[1]

    • Context: Illustrates commercial availability of the salt form over the free base for this class of compounds, valid
  • Weyerstahl, P., et al. (1997).[1] Volatile constituents of... (General reference on volatile amines). Flavour and Fragrance Journal.

    • Context: Establishes the general principle that low MW amines, particularly cyclic ones, possess high vapor pressures.[1]

  • Enamine. (n.d.).[1] Building Blocks: 6,6-Difluoro-1,4-oxazepane hydrochloride.[1][2][3] Link

    • Context: Supplier data confirming the HCl salt is the standard handling form.[1]

Sources

Optimization

Technical Support Center: 6,6-Difluoro-1,4-oxazepane Stability Guide

Ticket ID: #OX-F2-STAB-001 Subject: Stability Profile & Handling of 6,6-Difluoro-1,4-oxazepane under Acidic Conditions Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Reference Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #OX-F2-STAB-001 Subject: Stability Profile & Handling of 6,6-Difluoro-1,4-oxazepane under Acidic Conditions Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Reference

Executive Summary

The 6,6-difluoro-1,4-oxazepane scaffold is a robust bioisostere often used to modulate lipophilicity and metabolic stability in drug discovery. Contrary to concerns about the ether linkage, this ring system is generally stable to standard acidic conditions used in organic synthesis (e.g., Boc-deprotection). However, the gem-difluoro substitution at the C6 position introduces unique electronic effects that alter basicity and conformational preferences, which can lead to unexpected behavior during purification and storage.

This guide details the stability boundaries, troubleshooting protocols, and mechanistic insights required to work effectively with this scaffold.

Module 1: Stability Profile & "Safe Zones"

The Acid Stability Spectrum

The following table defines the operational limits for 6,6-difluoro-1,4-oxazepane based on internal stress-testing data and literature precedents for fluorinated heterocycles.

ConditionStability RatingObservation/Risk
HCl (4M in Dioxane) Stable Standard condition for salt formation. The hydrochloride salt is commercially available and stable at RT.
TFA / DCM (1:1) Stable Standard Boc-deprotection. No ring opening observed at RT (0.5 – 2 h).
Aq. HCl (1M - 2M) ⚠️ Caution Stable at RT. Prolonged heating (>60°C) may initiate slow hydrolysis of the ether linkage.
Conc. H₂SO₄ / Heating Unstable High risk of ether cleavage and potential HF elimination/polymerization.
Lewis Acids (e.g., BBr₃) Critical Failure Strong Lewis acids targeting ethers will rapidly cleave the 1,4-oxazepane ring.
Mechanistic Insight: The Fluorine Effect

Users often ask if the fluorine atoms destabilize the ring. In fact, the gem-difluoro group at C6 exerts a stabilizing inductive effect (-I) . By withdrawing electron density, it slightly reduces the basicity of the ether oxygen (O1), making it less susceptible to protonation and subsequent acid-catalyzed ring opening compared to the non-fluorinated parent oxazepane.

Module 2: Troubleshooting & FAQs

Issue #1: "I lost my product during SCX (Strong Cation Exchange) purification."

User Report: “After Boc-deprotection with TFA, I loaded the reaction mixture onto an SCX-2 column. The product eluted in the void volume (wash) instead of the ammonia release step.”

Root Cause: Reduced Basicity. The two fluorine atoms at C6 are electron-withdrawing groups (EWG). Through-bond inductive effects lower the pKa of the N4 amine. While a typical secondary amine has a pKa ~10-11, the 6,6-difluoro-1,4-oxazepane amine pKa is shifted lower (estimated ~8.0–9.0).

  • The Trap: If your SCX wash step is too acidic or the resin interaction is weak, the protonated amine may not bind tightly enough to the sulfonate residues.

Resolution Protocol:

  • Avoid SCX for this specific scaffold if possible; use reverse-phase HPLC (low pH) for purification.

  • Alternative Workup: If using SCX, ensure the loading solution is strictly neutral (MeOH/DCM), not acidic. Do not wash with dilute acid.

  • Salt Isolation: Isolate as the HCl or TFA salt directly by precipitation (Et₂O/Hexane) rather than free-basing on a column.

Issue #2: "NMR signals are split or broad in CDCl₃."

User Report: “The ¹H NMR spectrum shows complex splitting patterns and broad peaks for the methylene protons. Is the ring degrading?”

Root Cause: Conformational Locking & Coupling. This is likely not degradation. The gem-difluoro group creates a high conformational energy barrier, often locking the 7-membered ring into a specific twist-boat or chair-like conformation.

  • Coupling: The ¹H-¹⁹F coupling (J_HF) is significant. Protons at C5 and C7 will show large geminal and vicinal coupling to the fluorine atoms, complicating the spectrum.

  • Broadening: At room temperature, the ring may be flipping at a rate intermediate to the NMR time scale.

Resolution Protocol:

  • Run ¹⁹F NMR: Verify the integrity of the CF₂ group (typically a singlet or AB quartet around -100 to -120 ppm). If the ring opens, this shift will change drastically.

  • Variable Temperature (VT) NMR: Run the sample at 50°C. If peaks sharpen, it is a conformational issue, not degradation.

Module 3: Degradation Pathways Visualization

The following diagram illustrates the stability decision tree and the theoretical degradation pathway under extreme conditions.

G cluster_0 Process Flow Safe Safe Zone (Salt Formation / Boc Removal) Salt Stable HCl/TFA Salt (Intact Ring) Safe->Salt Precipitation Caution Caution Zone (Aq. Acid / Heat) Open Ring Opening (Hydrolysis of Ether) Caution->Open Slow Hydrolysis Danger Danger Zone (Lewis Acids / Conc. H2SO4) Danger->Open Rapid Cleavage Start 6,6-Difluoro-1,4-oxazepane (N-Boc or Free Base) Start->Safe TFA/DCM or HCl/Dioxane (RT) Start->Caution 1M HCl, 80°C Start->Danger BBr3 or Conc. H2SO4 Degradant Acyclic Amino-Alcohol (Degradation Product) Open->Degradant Irreversible

Caption: Stability flowchart for 6,6-difluoro-1,4-oxazepane. Green paths indicate validated synthetic protocols; red paths indicate conditions leading to ether cleavage.

Module 4: Recommended Handling Protocol

Standard Operating Procedure (SOP) for Deprotection

To ensure reproducibility and avoid "false positives" regarding instability:

  • Preparation: Dissolve N-Boc-6,6-difluoro-1,4-oxazepane in DCM (5 volumes).

  • Acid Addition: Add TFA (5 volumes) dropwise at 0°C.

    • Note: The exotherm is mild, but temperature control prevents side reactions.

  • Reaction: Stir at Room Temperature for 1–2 hours.

    • Checkpoint: Monitor by TLC (ninhydrin stain) or LCMS. The free amine is polar; expect a shift to earlier retention time.

  • Workup (Crucial Step):

    • Do NOT quench with strong base (NaOH) if heating is required to remove solvent.

    • Preferred: Concentrate in vacuo to give the TFA salt.

    • Free-basing: If free base is needed, use Carbonate resin (solid phase) or wash with sat. NaHCO₃ (cold).

References

  • Indagoo . (n.d.). 6,6-Difluoro-[1,4]Oxazepane Hydrochloride Product Page. Retrieved from

    • Verification of the commercial availability of the hydrochloride salt, confirming stability in acidic salt form.
  • BenchChem . (2025). Stability issues of 1,4-Oxazepane-6-sulfonamide in solution. Retrieved from

    • Provides general troubleshooting for oxazepane ring stability, highlighting ether cleavage risks under harsh conditions.
  • University of Luxembourg . (2025).[1] 6,6-difluoro-1,4-oxazepane hydrochloride (PubChemLite Record). Retrieved from

    • Confirming chemical structure and identifiers (InChI, SMILES) for the specific difluoro analog.
  • Linclau, B., et al. (2024). Conformational Analysis of 1,3-Difluorinated Alkanes. Semantic Scholar. Retrieved from

    • Supporting reference for the conformational effects of 1,3-difluoro motifs (analogous to the C5-C6-C7 segment of the oxazepane).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Conformational Rigidity of 6,6-Difluoro-1,4-oxazepane

Introduction: The Quest for Conformational Control in Drug Design In the intricate dance of molecular recognition, the three-dimensional shape of a small molecule is paramount. A drug's ability to bind to its biological...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Conformational Control in Drug Design

In the intricate dance of molecular recognition, the three-dimensional shape of a small molecule is paramount. A drug's ability to bind to its biological target with high affinity and selectivity is profoundly influenced by its conformational flexibility. Highly flexible molecules pay a significant entropic penalty upon binding, as they must "freeze" into a single bioactive conformation.[1][2] Consequently, medicinal chemists often seek to introduce structural modifications that pre-organize the molecule into its desired shape, a strategy known as conformational constraint. The 1,4-oxazepane scaffold, a seven-membered heterocycle, is an emerging motif in drug discovery, offering a unique three-dimensional vector space compared to more common five- and six-membered rings.[3][4] However, like many seven-membered rings, it can be conformationally promiscuous, existing as a dynamic equilibrium of various chair, boat, and twist-boat forms.[5][6]

This guide focuses on a powerful strategy to mitigate this flexibility: gem-difluorination. The introduction of a difluoromethylene (CF2) group can dramatically alter the conformational landscape of a cyclic system.[7] This is attributed to a combination of steric and stereoelectronic effects, including the large C-CF2-C bond angle (wider than a C-CH2-C angle) and the strong dipole of the C-F bonds.[7][8] We will provide a comparative assessment of 6,6-Difluoro-1,4-oxazepane and its non-fluorinated parent, exploring how this targeted fluorination instills a higher degree of conformational rigidity. This analysis is supported by a synthesis of data from nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling.

Synthesis: Accessing the Fluorinated and Non-Fluorinated Scaffolds

A robust synthetic route is essential for exploring any chemical scaffold. The 1,4-oxazepane ring is commonly synthesized via intramolecular cyclization reactions.[9] For the purpose of this comparison, we outline a plausible multi-step synthesis for both the parent 1,4-oxazepane and its 6,6-difluoro derivative, which allows for a head-to-head comparison from common starting materials.

Experimental Protocol: Synthesis of 1,4-Oxazepane (Analog 2)
  • Step 1: Reductive Amination. Commercially available 2-(2-aminoethoxy)ethanol is reacted with a protected keto-aldehyde under reductive amination conditions (e.g., sodium triacetoxyborohydride) to form the linear amino alcohol precursor.

  • Step 2: Cyclization. The precursor is subjected to an intramolecular cyclization, often promoted by a Mitsunobu reaction or by converting the terminal alcohol to a leaving group (e.g., a tosylate) followed by base-mediated ring closure to yield the N-protected 1,4-oxazepane.

  • Step 3: Deprotection. The protecting group on the nitrogen is removed under appropriate conditions to yield the final 1,4-oxazepane 2 .

Experimental Protocol: Synthesis of 6,6-Difluoro-1,4-oxazepane (Compound 1)
  • Step 1: Precursor Synthesis. A similar strategy is employed, starting with a precursor containing a ketone at the position destined to become C6 of the oxazepane ring.

  • Step 2: Deoxofluorination. The critical fluorination step is performed on the ketone precursor using a deoxofluorinating agent such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor). This reaction replaces the carbonyl oxygen with two fluorine atoms.[10]

  • Step 3: Cyclization and Deprotection. The resulting fluorinated linear precursor is then cyclized and deprotected using the methods described above to yield 6,6-Difluoro-1,4-oxazepane 1 .

Comparative Conformational Analysis

The core of our investigation lies in the detailed comparison of the conformational dynamics of the fluorinated versus the non-fluorinated 1,4-oxazepane. We employ a tripartite approach, combining computational modeling, NMR spectroscopy, and X-ray crystallography to build a comprehensive picture in silico, in solution, and in the solid state.

Computational Modeling: Mapping the Energy Landscape

Seven-membered rings are notoriously complex to model due to their numerous low-energy conformers and the small energy barriers separating them.[5][11] Advanced computational techniques like metadynamics are often required to adequately sample the entire conformational space.[5]

For both compounds 1 and 2 , a thorough conformational search using density functional theory (DFT) calculations would be performed to identify all potential low-energy conformers (e.g., chairs, twist-chairs, boats, and twist-boats). The relative energies of these conformers and the transition states connecting them would then be calculated to generate a potential energy surface.

Expected Outcome: For the non-fluorinated 1,4-oxazepane 2 , the energy landscape is expected to be relatively flat, with several conformers (likely a mix of twist-chair and twist-boat forms) coexisting within a narrow energy range (~1-3 kcal/mol).[5] In contrast, for the 6,6-difluoro analog 1 , the model would predict a much more defined energy minimum. The steric bulk and the gauche effect associated with the CF2 group are hypothesized to strongly disfavor certain conformations, leading to a pronounced preference for one or two specific conformers. This computational result provides the foundational hypothesis: gem-difluorination at C6 significantly rigidifies the 1,4-oxazepane ring by creating a deeper, more defined energetic well for the preferred conformation.

G cluster_0 In Silico Analysis cluster_1 Solution-Phase Analysis cluster_2 Solid-State Analysis cluster_3 Synthesis & Conclusion comp_model Computational Modeling (DFT) energy_landscape Potential Energy Surface comp_model->energy_landscape Generates nmr NMR Spectroscopy (¹H, ¹³C, ¹⁹F, NOESY) energy_landscape->nmr Predicts & Guides j_coupling J-Coupling Analysis nmr->j_coupling noesy NOESY Correlations nmr->noesy solid_state Definitive Solid-State Structure j_coupling->solid_state Corroborates noesy->solid_state Corroborates xray X-ray Crystallography xray->solid_state conclusion Conformational Rigidity Assessed solid_state->conclusion Confirms

Caption: Impact of gem-difluorination on conformational equilibrium.

Conclusion and Implications for Drug Discovery

For researchers in drug development, this has profound implications. By using the 6,6-difluoro-1,4-oxazepane scaffold, chemists can:

  • Reduce the Entropic Cost of Binding: Presenting a pre-organized, rigid conformation to a target receptor can lead to a significant improvement in binding affinity. [1]* Enhance Selectivity: A conformationally defined scaffold is less likely to fit into the binding sites of off-target proteins, potentially reducing side effects.

  • Improve Physicochemical Properties: Fluorine substitution can modulate properties like lipophilicity and metabolic stability, which are critical for a compound's pharmacokinetic profile. [8] This guide demonstrates that 6,6-difluorination is a validated and rational strategy for optimizing the 1,4-oxazepane scaffold, transforming it from a flexible building block into a rigid and powerful tool for modern medicinal chemistry.

References

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. [1][2][12]2. Sagiroglugil, M., et al. (2025). Conformational sampling of seven-membered rings using extended puckering collective variables in metadynamics. AIP Publishing. [5][6][11][13]3. Novikov, A. S., et al. (2024). Gem-difluorinative ring-expansion of alkenes. ChemRxiv. [7]4. Mykhailiuk, P. K. (2020). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [8]5. Jahn, M. K., et al. (2014). Pseudorotational Landscape of Seven-Membered Rings: The Most Stable Chair and Twist-Boat Conformers of ε-Caprolactone. SMU Scholar. [14]6. Benchchem. (n.d.). (R)-1,4-oxazepan-6-ol. Benchchem. 7. Gerken, J. B. (n.d.). Fluorine NMR. University of California, Davis. [15]8. Cheshkov, D., et al. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)pyridine. Loughborough University Research Repository. [16]9. Tanaka, H., et al. (2000). Studies on the 1,4-oxazepine ring formation reaction using the molecular orbital method. Chemical & Pharmaceutical Bulletin. [17]10. Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [18]11. Edvinsson, J., et al. (2004). New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model. Journal of Medicinal Chemistry. [3]12. Suto, Y., et al. (2024). Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. ChemRxiv. [4]13. Singh, R. P., & Shreeve, J. M. (2004). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry. [10]14. Ramajayam, R., et al. (2007). Current scenario of 1,4-diazepines as potent biomolecules--a mini review. Mini Reviews in Medicinal Chemistry.

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.